molecular formula C9H9ClO2 B8396265 2-Chloromethyl-2-methyl-1,3-benzodioxolan

2-Chloromethyl-2-methyl-1,3-benzodioxolan

Cat. No.: B8396265
M. Wt: 184.62 g/mol
InChI Key: LXPNPLWPOXKZDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloromethyl-2-methyl-1,3-benzodioxolan is a useful research compound. Its molecular formula is C9H9ClO2 and its molecular weight is 184.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9ClO2

Molecular Weight

184.62 g/mol

IUPAC Name

2-(chloromethyl)-2-methyl-1,3-benzodioxole

InChI

InChI=1S/C9H9ClO2/c1-9(6-10)11-7-4-2-3-5-8(7)12-9/h2-5H,6H2,1H3

InChI Key

LXPNPLWPOXKZDW-UHFFFAOYSA-N

Canonical SMILES

CC1(OC2=CC=CC=C2O1)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

110 g (1 mol) of pyrocatechol and 200 ml of chloroacetone were mixed and heated to 50° C. 284 g (2 mol) of phosphoruspentoxide were then added in batches upon strong stirring. The temperature inside the reaction must not exceed 70° C. The mass was then subjected to another hour of stirring whereupon it was decanted and the residue was washed twice with benzene whereupon the united phases were concentrated by evaporation in a rotary evaporator. The mass was then subjected to fractionation in a vacuum (12 torr). The fractions in the boiling range between 104° and 150° C. had a weight of 66 g.
Quantity
110 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step One

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